Cas no 866151-50-0 (Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl-)

• Product Name: Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl-
• CAS No: 866151-50-0
• MF: C₁₉H₃₀Cl₂N₂
• MW: 357.360903263092
• CID: 5271125
• Update Time: 2025-05-19

Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl-

• Inchi： 1S/C19H30Cl2N2/c1-2-3-4-5-6-7-8-11-22-12-14-23(15-13-22)17-9-10-18(20)19(21)16-17/h9-10,16H,2-8,11-15H2,1H3
• InChI Key： XFMFOQOEJNXWNT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(Cl)=C2)CCN(CCCCCCCCC)CC1

Additional information on Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl-

Recent Advances in the Study of Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl- (CAS: 866151-50-0)

Piperazine derivatives have long been recognized for their pharmacological significance, particularly in the development of therapeutic agents targeting neurological and psychiatric disorders. Among these, Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl- (CAS: 866151-50-0) has recently garnered attention due to its potential applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl-, which contribute to its interaction with various biological targets. The compound's piperazine core, coupled with the dichlorophenyl and nonyl substituents, enhances its binding affinity to serotonin and dopamine receptors. This makes it a promising candidate for the treatment of conditions such as depression, anxiety, and schizophrenia. Computational modeling and in vitro assays have further elucidated its mechanism of action, revealing selective modulation of neurotransmitter systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic profile of Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl-. The study demonstrated favorable absorption and distribution properties, with significant blood-brain barrier penetration. These findings suggest that the compound could be optimized for oral administration, addressing a critical challenge in central nervous system (CNS) drug delivery. Additionally, metabolic stability assays indicated minimal hepatic degradation, further supporting its potential as a lead compound.

Another key area of research involves the compound's safety and toxicity profile. Preclinical trials conducted in rodent models have shown that Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl- exhibits a wide therapeutic window, with no observed adverse effects at doses effective for behavioral modulation. However, long-term toxicity studies are still underway to assess potential risks associated with chronic administration. These results will be pivotal in determining the compound's viability for clinical development.

Beyond its neurological applications, recent work has explored the antimicrobial properties of Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl-. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membranes, combined with its low cytotoxicity to mammalian cells, positions it as a potential candidate for novel antibiotic development.

In conclusion, Piperazine, 1-(3,4-dichlorophenyl)-4-nonyl- (CAS: 866151-50-0) represents a multifaceted compound with significant promise in both CNS and antimicrobial therapeutics. Ongoing research is expected to further refine its pharmacological profile and explore its applications in other disease areas. For researchers in the field, this compound offers a compelling case study in the intersection of chemical innovation and biological efficacy.